Cas no 156158-91-7 (Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI))

• Product Name: Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI)
• CAS No: 156158-91-7
• MF: C₂₅H₃₈O₃
• MW: 386.56742811203
• CID: 203277
• PubChem ID: 57357566
• Update Time: 2025-04-19

Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI)
• (2S)-2-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]propanoic acid
• Torulosic acid (steroid)
• Torulosicacid
• 2-[(5R,10S,13R,14R,17R)-4,4,10,13,14-Pentamethyl-3-oxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]propanoic acid (non-preferred name)
• 156158-91-7
• DTXSID50723732

• Inchi： 1S/C25H38O3/c1-15(21(27)28)16-9-13-25(6)18-7-8-19-22(2,3)20(26)11-12-23(19,4)17(18)10-14-24(16,25)5/h15-16,19H,7-14H2,1-6H3,(H,27,28)/t15-,16+,19-,23+,24+,25-/m0/s1
• InChI Key： UECXJQGVBNBOBM-BHKNHISJSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CCC1=C2CC[C@]2(C)[C@@H]([C@@H](C(=O)O)C)CC[C@]21C

Computed Properties

• Exact Mass: 386.28224
• Monoisotopic Mass: 386.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids